Cas no 713143-30-7 (1H-PYRAZOLE-3-CARBOXYLIC ACID, 4-IODO-5-PROPYL-, ETHYL ESTER)

• Product Name: 1H-PYRAZOLE-3-CARBOXYLIC ACID, 4-IODO-5-PROPYL-, ETHYL ESTER
• CAS No: 713143-30-7
• MF: C₉H₁₃IN₂O₂
• MW: 308.116194486618
• CID: 3232588
• PubChem ID: 57444889
• Update Time: 2025-04-21

1H-PYRAZOLE-3-CARBOXYLIC ACID, 4-IODO-5-PROPYL-, ETHYL ESTER Chemical and Physical Properties

Names and Identifiers

• 1H-PYRAZOLE-3-CARBOXYLIC ACID, 4-IODO-5-PROPYL-, ETHYL ESTER
• SCHEMBL1456845
• 713143-30-7
• EN300-768230
• ILPWTIYIVHRNGZ-UHFFFAOYSA-N
• 4-Iodo-5-propyl-2H-pyrazole-3-carboxylic acid ethyl ester
• ethyl 4-iodo-5-propyl-1H-pyrazole-3-carboxylate

• Inchi： 1S/C9H13IN2O2/c1-3-5-6-7(10)8(12-11-6)9(13)14-4-2/h3-5H2,1-2H3,(H,11,12)
• InChI Key： ILPWTIYIVHRNGZ-UHFFFAOYSA-N
• SMILES： IC1C(C(=O)OCC)=NNC=1CCC

Computed Properties

• Exact Mass: 308.00218Da
• Monoisotopic Mass: 308.00218Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 55Ų